Cas no 1806546-17-7 (2,6-Bis(trifluoromethyl)-4-(bromomethyl)pyridine)

• Product Name: 2,6-Bis(trifluoromethyl)-4-(bromomethyl)pyridine
• CAS No: 1806546-17-7
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4908356
• Update Time: 2025-10-19

2,6-Bis(trifluoromethyl)-4-(bromomethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-(bromomethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-3-4-1-5(7(10,11)12)16-6(2-4)8(13,14)15/h1-2H,3H2
• InChI Key： SNWNCZAFQTXPGM-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)N=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 2,6-Bis(trifluoromethyl)-4-(bromomethyl)pyridine

2,6-Bis(trifluoromethyl)-4-(bromomethyl)pyridine: A Comprehensive Overview

The compound 2,6-Bis(trifluoromethyl)-4-(bromomethyl)pyridine, identified by the CAS number 1806546-17-7, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The structure of this compound is characterized by the presence of two trifluoromethyl groups at the 2 and 6 positions and a bromomethyl group at the 4 position. These substituents impart unique electronic and steric properties to the molecule, making it valuable in both academic research and industrial applications.

Recent studies have highlighted the importance of 2,6-Bis(trifluoromethyl)-4-(bromomethyl)pyridine in the field of medicinal chemistry. The trifluoromethyl groups are known to enhance the stability and lipophilicity of molecules, which are critical properties for drug candidates. Additionally, the bromomethyl group at the 4 position serves as a reactive site for further functionalization, enabling the synthesis of derivatives with diverse biological activities. For instance, researchers have explored the use of this compound as a precursor for developing inhibitors targeting specific enzymes involved in disease pathways.

In terms of synthesis, 2,6-Bis(trifluoromethyl)-4-(bromomethyl)pyridine is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent fluorination. The synthesis begins with 4-bromopyridine, which undergoes bromination at the 2 and 6 positions to introduce trifluoromethyl groups. This process requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

The applications of this compound extend beyond medicinal chemistry. It has been utilized in materials science as a building block for constructing advanced materials with tailored electronic properties. For example, derivatives of this compound have been incorporated into organic semiconductors to enhance their charge transport capabilities. Furthermore, its unique reactivity makes it a valuable reagent in organic synthesis, particularly in cross-coupling reactions where it serves as an electrophilic partner.

From an environmental perspective, understanding the fate and behavior of 2,6-Bis(trifluoromethyl)-4-(bromomethyl)pyridine in various ecosystems is crucial. Recent studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms. These investigations are essential for ensuring that its use does not pose significant risks to environmental health.

In conclusion, 2,6-Bis(trifluoromethyl)-4-(bromomethyl)pyridine (CAS No: 1806546-17-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both research and industry. As ongoing research continues to uncover new potential uses and improvements in its synthesis methods, this compound is poised to play an even greater role in advancing scientific and technological frontiers.